N-(3-methoxypropyl)-1-azepanecarbothioamide

• IUPAC Name: N-(3-methoxypropyl)azepane-1-carbothioamide
• InChI: InChI=1S/C11H22N2OS/c1-14-10-6-7-12-11(15)13-8-4-2-3-5-9-13/h2-10H2,1H3,(H,12,15)
• InChI Key: WRGMPOGPWBMGAS-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC(=S)N1CCCCCC1
• Molecular Formula: C11H22N2OS
• Molecular Weight: 230.37 g/mol

Description

N-(3-methoxypropyl)-1-azepanecarbothioamide, also known as MPACT, is a chemical compound that has gained attention in the scientific community for its potential applications in research. This compound is a thioamide derivative of azepane, which is a seven-membered heterocyclic compound containing a nitrogen atom. MPACT is a white solid that is soluble in organic solvents and has a melting point of 76-78°C.

Mechanism of Action

N-(3-methoxypropyl)-1-azepanecarbothioamide acts as a competitive antagonist of the GABAA receptor, which means that it binds to the same site on the receptor as the neurotransmitter GABA and blocks its activity. This leads to a reduction in the inhibitory tone of the GABAergic system, which can result in increased neuronal excitability and altered behavior.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(3-methoxypropyl)-1-azepanecarbothioamide are largely dependent on its interaction with the GABAA receptor. Studies have shown that this compound can modulate anxiety and fear-related behaviors in animal models, suggesting that it may have potential therapeutic applications in the treatment of anxiety disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-methoxypropyl)-1-azepanecarbothioamide in lab experiments is its selectivity for the GABAA receptor, which allows for more specific investigations into the role of this receptor in various physiological processes. However, one limitation of using this compound is its relatively low yield in synthesis, which can make it difficult to obtain large quantities for research purposes.

Future Directions

There are several potential future directions for research on N-(3-methoxypropyl)-1-azepanecarbothioamide. One area of interest is the development of more efficient synthesis methods to increase the yield of this compound. Additionally, further investigations into the biochemical and physiological effects of N-(3-methoxypropyl)-1-azepanecarbothioamide could provide insights into the role of the GABAA receptor in various neurological disorders. Finally, studies on the potential therapeutic applications of N-(3-methoxypropyl)-1-azepanecarbothioamide in the treatment of anxiety disorders could lead to the development of new treatments for these conditions.

Scientific Research Applications

N-(3-methoxypropyl)-1-azepanecarbothioamide has been found to have potential applications in scientific research, particularly in the field of neuroscience. This compound has been shown to act as a selective antagonist of the GABAA receptor, which is a neurotransmitter receptor that plays a key role in the regulation of neuronal activity. N-(3-methoxypropyl)-1-azepanecarbothioamide has been used in studies to investigate the role of GABAA receptors in the modulation of anxiety and fear-related behaviors.